Cas no 1547560-45-1 (2-methyl-N-2-(methylsulfanyl)phenyloxolan-3-amine)

• Product Name: 2-methyl-N-2-(methylsulfanyl)phenyloxolan-3-amine
• CAS No: 1547560-45-1
• MF: C₁₂H₁₇NOS
• MW: 223.334481954575
• CID: 5180853
• PubChem ID: 75525393
• Update Time: 2025-05-20

2-methyl-N-2-(methylsulfanyl)phenyloxolan-3-amine Chemical and Physical Properties

Names and Identifiers

• INDEX NAME NOT YET ASSIGNED
• 2-methyl-N-2-(methylsulfanyl)phenyloxolan-3-amine

• Inchi： 1S/C12H17NOS/c1-9-10(7-8-14-9)13-11-5-3-4-6-12(11)15-2/h3-6,9-10,13H,7-8H2,1-2H3
• InChI Key： CBIOGOUDEUPDMG-UHFFFAOYSA-N
• SMILES： N(C1CCOC1C)C1C=CC=CC=1SC

Additional information on 2-methyl-N-2-(methylsulfanyl)phenyloxolan-3-amine

Comprehensive Overview of 2-methyl-N-2-(methylsulfanyl)phenyloxolan-3-amine (CAS No. 1547560-45-1)

The compound 2-methyl-N-2-(methylsulfanyl)phenyloxolan-3-amine (CAS No. 1547560-45-1) is a structurally unique molecule that has garnered significant attention in the field of organic chemistry and pharmaceutical research. This compound, characterized by its oxolan-3-amine core and methylsulfanyl substituent, exhibits promising properties for various applications, including drug development and material science. Its molecular formula and precise structure make it a subject of interest for researchers exploring novel bioactive molecules.

In recent years, the demand for specialized organic compounds like 2-methyl-N-2-(methylsulfanyl)phenyloxolan-3-amine has surged, driven by advancements in synthetic chemistry and the need for innovative therapeutic agents. The compound's CAS No. 1547560-45-1 serves as a critical identifier in chemical databases, ensuring accurate referencing in academic and industrial settings. Researchers often search for "synthesis of 2-methyl-N-2-(methylsulfanyl)phenyloxolan-3-amine" or "applications of CAS 1547560-45-1," reflecting the growing curiosity about its potential uses.

The structural features of 2-methyl-N-2-(methylsulfanyl)phenyloxolan-3-amine include a methylsulfanyl group attached to a phenyl ring, which is further linked to an oxolan-3-amine moiety. This configuration imparts unique electronic and steric properties, making it a valuable intermediate in the synthesis of more complex molecules. The compound's stability and reactivity under various conditions are topics of ongoing research, with studies focusing on optimizing its yield and purity.

One of the key areas where CAS No. 1547560-45-1 has shown promise is in the development of small-molecule inhibitors. The methylsulfanyl group, in particular, is known to enhance binding affinity in certain biological targets, making this compound a candidate for drug discovery projects. Searches like "biological activity of 2-methyl-N-2-(methylsulfanyl)phenyloxolan-3-amine" highlight the interest in its pharmacological potential.

From a synthetic perspective, the preparation of 2-methyl-N-2-(methylsulfanyl)phenyloxolan-3-amine involves multi-step organic reactions, often requiring careful control of reaction conditions to achieve high selectivity. Researchers frequently inquire about "optimized synthesis routes for CAS 1547560-45-1" or "spectroscopic data for 2-methyl-N-2-(methylsulfanyl)phenyloxolan-3-amine," underscoring the need for detailed methodological insights.

In addition to its pharmaceutical applications, 2-methyl-N-2-(methylsulfanyl)phenyloxolan-3-amine has potential uses in material science. Its aromatic and heterocyclic components make it a candidate for designing advanced polymers or coatings with specific properties. The compound's versatility is further evidenced by its inclusion in patent filings and academic publications, where it is often cited for its innovative structural attributes.

Environmental and safety considerations are also paramount when working with CAS No. 1547560-45-1. While the compound is not classified as hazardous, proper handling and disposal protocols must be followed to ensure workplace safety. Queries such as "safety data sheet for 2-methyl-N-2-(methylsulfanyl)phenyloxolan-3-amine" reflect the importance of adhering to regulatory guidelines.

The future of 2-methyl-N-2-(methylsulfanyl)phenyloxolan-3-amine research lies in exploring its full spectrum of applications. With the rise of computational chemistry and AI-driven drug discovery, this compound could play a pivotal role in identifying new therapeutic pathways. Searches like "computational modeling of CAS 1547560-45-1" indicate a growing intersection between traditional chemistry and modern technology.

In summary, 2-methyl-N-2-(methylsulfanyl)phenyloxolan-3-amine (CAS No. 1547560-45-1) is a compound of significant scientific and industrial interest. Its unique structure, combined with its potential applications in drug development and material science, makes it a focal point for ongoing research. As the scientific community continues to uncover its properties and uses, this compound is poised to contribute to advancements in multiple fields.